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Compound of Interest

Compound Name: (2S,4R)-DS89002333

Cat. No.: B10857944 Get Quote

For Immediate Use by Laboratory Professionals

This document provides critical safety and logistical information for the proper handling and

disposal of (2S,4R)-DS89002333, a potent and orally active PRKACA inhibitor. Adherence to

these procedures is vital for ensuring a safe laboratory environment, protecting personnel, and

maintaining regulatory compliance. This compound is intended for research use only.

I. Compound Identification and Properties
Property Value

Chemical Name (2S,4R)-DS89002333

Synonyms DS89002333

Molecular Formula C22H20ClF2N3O3

Molecular Weight 447.86 g/mol [1]

CAS Number 2832159-79-0[1]

Appearance Solid powder

Primary Target
Protein Kinase A, cAMP-activated, catalytic

subunit alpha (PRKACA)

Potency (IC50) 0.3 nM[1]
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II. Health and Safety Information
While a specific, detailed safety data sheet (SDS) for (2S,4R)-DS89002333 is not publicly

available, the following precautions are based on the nature of the compound as a potent

kinase inhibitor and general laboratory safety standards.

Hazard Statement: The toxicological properties of this compound have not been fully

investigated. It should be handled as a potentially hazardous substance.

Precautionary Measures:

Engineering Controls: Use a certified chemical fume hood for all manipulations of the solid

compound and its solutions.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile).

Body Protection: Wear a lab coat.

Hygiene: Avoid inhalation, ingestion, and contact with skin and eyes. Wash hands

thoroughly after handling.

III. Proper Disposal Procedures
The disposal of (2S,4R)-DS89002333 and associated waste must be conducted in accordance

with all applicable federal, state, and local regulations. Treat this compound as hazardous

chemical waste.

Step-by-Step Disposal Plan:

Waste Segregation:

Solid Waste:
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Collect unused or expired solid (2S,4R)-DS89002333 in its original container or a clearly

labeled, sealed, and compatible waste container.

Contaminated materials such as weighing paper, pipette tips, and microfuge tubes

should be collected in a designated hazardous solid waste container.

Liquid Waste:

Solutions of (2S,4R)-DS89002333 should be collected in a dedicated, leak-proof, and

clearly labeled hazardous liquid waste container.

Do not mix with other incompatible waste streams.

Contaminated PPE:

Used gloves, disposable lab coats, and other contaminated PPE should be disposed of

as hazardous solid waste.

Container Labeling:

All waste containers must be clearly and securely labeled with:

"Hazardous Waste"

The full chemical name: "(2S,4R)-DS89002333"

CAS Number: "2832159-79-0"

Any other identifiers required by your institution's Environmental Health and Safety

(EHS) department.

Storage of Waste:

Store waste containers in a designated and secure hazardous waste accumulation area.

Ensure the storage area is away from general laboratory traffic and incompatible

materials.

Final Disposal:
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Arrange for the pickup and disposal of all waste containing (2S,4R)-DS89002333 through

a licensed hazardous waste disposal company.

DO NOT dispose of (2S,4R)-DS89002333 down the drain or in the regular trash.

IV. Spill Management
In the event of a spill, follow these procedures:

Evacuate and Secure: Evacuate the immediate area and restrict access.

Ventilate: Ensure the area is well-ventilated.

Wear Appropriate PPE: Don appropriate PPE, including respiratory protection if necessary.

Contain and Clean:

For solid spills: Carefully sweep or scoop the material into a hazardous waste container,

avoiding dust generation.

For liquid spills: Absorb the spill with an inert, non-combustible absorbent material (e.g.,

vermiculite, sand).

Decontaminate: Decontaminate the spill area with a suitable solvent (e.g., 70% ethanol), and

collect all decontamination materials as hazardous waste.

Report: Report the spill to your institution's EHS department.

V. Experimental Protocols
In Vitro Inhibition of CREB Phosphorylation

This experiment assesses the intracellular activity of DS89002333 by measuring the

phosphorylation of CREB, a downstream target of PRKACA.

Cell Line: NIH/3T3 cells

Methodology:
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Culture NIH/3T3 cells to the desired confluency.

Treat cells with varying concentrations of DS89002333 (e.g., 0.001, 0.01, 0.1, 1, 10 µM)

for 30 minutes.[2]

Lyse the cells and collect the protein lysate.

Analyze the phosphorylation status of CREB using Western blotting or a suitable

immunoassay.

Results: DS89002333 was shown to inhibit the phosphorylation of CREB in a dose-

dependent manner.[2]

VI. Signaling Pathway and Workflow Diagrams
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Caption: Signaling pathway of DNAJB1-PRKACA in FL-HCC and the inhibitory effect of

(2S,4R)-DS89002333.
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Caption: Workflow for the proper disposal of (2S,4R)-DS89002333 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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